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Compound of Interest

Compound Name: Harmane-d2

Cat. No.: B12426567 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Harmane-d2, ensuring the safety of laboratory personnel and compliance with environmental

regulations. The following procedures are designed for researchers, scientists, and drug

development professionals who handle this compound.

I. Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to handle Harmane-d2 with appropriate

personal protective equipment (PPE) in a well-ventilated area. Harmane is considered a

hazardous substance; it can be harmful if swallowed or comes into contact with the skin.[1][2]

Required Personal Protective Equipment:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety goggles with side-shields.[2][3]

Body Protection: A lab coat or other protective clothing.

II. Quantitative Safety Data Summary
The following table summarizes key quantitative data for Harmane, which should be

considered analogous for Harmane-d2 in the context of chemical safety and disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12426567?utm_src=pdf-interest
https://www.benchchem.com/product/b12426567?utm_src=pdf-body
https://www.benchchem.com/product/b12426567?utm_src=pdf-body
https://datasheets.scbt.com/sc-203594.pdf
https://www.cdhfinechemical.com/images/product/msds/37_115753975_HARMINE-CASNO-442-51-3-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_115753975_HARMINE-CASNO-442-51-3-MSDS.pdf
https://www.chemicalbook.com/msds/harmane.pdf
https://www.benchchem.com/product/b12426567?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12426567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 486-84-0 Cayman Chemical

Molecular Formula C₁₂H₁₀N₂ ChemicalBook

Molecular Weight 182.22 g/mol ChemicalBook

Melting Point 237–238 °C (458.6–460.4 °F) Cayman Chemical

Intraperitoneal LD50 (mouse) 50 mg/kg Cayman Chemical

III. Step-by-Step Disposal Protocol
The primary principle for the disposal of Harmane-d2 is to treat it as a hazardous chemical

waste. It should not be disposed of down the drain or in regular trash.

Step 1: Waste Identification and Segregation

Identify all waste streams containing Harmane-d2, including pure compound, contaminated

labware (e.g., pipette tips, vials), and solutions.

Segregate Harmane-d2 waste from other chemical waste streams to prevent potential

reactions. Special care should be taken to keep it separate from strong acids/alkalis and

strong oxidizing/reducing agents.[4]

Step 2: Waste Collection and Containment

Collect solid Harmane-d2 waste in a clearly labeled, sealable, and chemically compatible

container.

For solutions containing Harmane-d2, use a labeled, leak-proof container.

Ensure the container is marked with "Hazardous Waste" and clearly identifies the contents,

including "Harmane-d2".

Step 3: Accidental Spill Management

In the event of a spill, prevent the material from entering drains or watercourses.[2][3]
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For solid spills, carefully sweep or vacuum the material and place it in the designated

hazardous waste container. Avoid creating dust.[2][3]

For liquid spills, absorb the material with an inert, non-combustible absorbent material (e.g.,

vermiculite, sand) and place it in the hazardous waste container.

Decontaminate the spill area with an appropriate solvent and wash the area thoroughly.

Step 4: Storage Pending Disposal

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area away from incompatible materials.

Keep the container tightly closed.

Step 5: Final Disposal

Arrange for the disposal of the Harmane-d2 waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.[4][5]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

IV. Visualized Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Harmane-d2.
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Caption: Workflow for the safe disposal of Harmane-d2 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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